Cas no 2135331-39-2 (3-(Piperidin-3-YL)-3,4-dihydro-2H-benzo[E][1,3]oxazin-2-one hcl)

• Product Name: 3-(Piperidin-3-YL)-3,4-dihydro-2H-benzo[E][1,3]oxazin-2-one hcl
• CAS No: 2135331-39-2
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 4779824
• Update Time: 2025-05-25

3-(Piperidin-3-YL)-3,4-dihydro-2H-benzo[E][1,3]oxazin-2-one hcl Chemical and Physical Properties

Names and Identifiers

• 3-(PIPERIDIN-3-YL)-3,4-DIHYDRO-2H-BENZO[E][1,3]OXAZIN-2-ONE HCL
• 3-(Piperidin-3-YL)-3,4-dihydro-2H-benzo[E][1,3]oxazin-2-one hcl

• Inchi： 1S/C13H16N2O2.ClH/c16-13-15(11-5-3-7-14-8-11)9-10-4-1-2-6-12(10)17-13;/h1-2,4,6,11,14H,3,5,7-9H2;1H
• InChI Key： NAEBYKDKZQBZIR-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2CN(C1=O)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 295
• Topological Polar Surface Area: 41.6

Additional information on 3-(Piperidin-3-YL)-3,4-dihydro-2H-benzo[E][1,3]oxazin-2-one hcl

Introduction to Compound CAS No. 2135331-39-2: 3-(Piperidin-3-YL)-3,4-dihydro-2H-benzo[E][1,3]oxazin-2-one HCl

The compound with CAS No. 2135331-39-2, known as 3-(Piperidin-3-YL)-3,4-dihydro-2H-benzo[E][1,3]oxazin-2-one HCl, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds that are widely studied for their potential applications in drug discovery and development. The structure of this molecule is characterized by a benzo[e][1,3]oxazine ring system fused with a piperidine moiety, which contributes to its unique chemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of benzo[e][1,3]oxazine derivatives. One such method involves the use of microwave-assisted synthesis, which has proven to be highly efficient in constructing complex ring systems like those found in this compound. The incorporation of the piperidine ring into the structure introduces additional complexity and functionality, making it a valuable target for further study.

The biological activity of benzo[e][1,3]oxazine derivatives has been extensively investigated in recent years. Studies have shown that these compounds exhibit potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Additionally, the presence of the piperidine moiety in this compound may enhance its bioavailability and pharmacokinetic profile, making it an attractive candidate for drug development.

In terms of structural analysis, the benzo[e][1,3]oxazine ring system is a key feature of this compound. This system consists of a benzene ring fused with an oxazine ring, creating a bicyclic structure that can exhibit unique electronic and steric properties. The piperidine group attached at the 2-position further modulates these properties, potentially influencing the compound's reactivity and interaction with biological targets.

Recent research has also focused on the potential of benzo[e][1,3]oxazine derivatives as inhibitors of various enzymes and receptors. For instance, studies have demonstrated that certain derivatives can modulate the activity of kinases and other signaling proteins, suggesting their potential role in treating conditions such as cancer and neurodegenerative diseases. The hydrochloride salt form (HCl) of this compound may also influence its solubility and stability under different physiological conditions.

The synthesis of benzo[e][1,3]oxazine derivatives often involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One such approach involves the cyclization of appropriately substituted diamines or amides under thermal or catalytic conditions. The integration of the piperidine group into the molecule adds another layer of complexity to the synthesis process but also enhances its chemical diversity.

In conclusion, CAS No. 2135331-39-2, or 3-(Piperidin-3-YL)-benzo[e][1,4]dihydro[1H]-benzoxazinone HCl, represents a promising lead compound for further exploration in drug discovery and chemical research. Its unique structure and potential biological activity make it a valuable addition to the arsenal of compounds being studied for therapeutic applications.